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Compound of Interest

(3-Bromo-5-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B1278437

Executive Summary

This technical guide provides a detailed overview of the known and predicted physicochemical
properties of the compound (3-Bromo-5-methoxyphenyl)methanol, also known as 3-Bromo-
5-methoxybenzyl alcohol. Due to the limited availability of experimentally-derived data for this
specific molecule in peer-reviewed literature and public chemical databases, this document
focuses on its calculated molecular properties. Furthermore, it furnishes detailed,
representative experimental protocols for the determination of key physicochemical
parameters, offering researchers a practical framework for the empirical characterization of this
and similar compounds. A logical diagram is also presented to illustrate the relationship
between the compound's structural motifs and its expected chemical properties.

Molecular and Calculated Properties

While specific experimental data such as melting and boiling points are not well-documented,
the fundamental molecular properties can be precisely calculated based on its chemical
structure.
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Property Value Source
Molecular Formula CsH9BrO: Calculated
Molecular Weight 217.06 g/mol Calculated
3-Bromo-5-methoxybenzyl
Synonyms
alcohol
SBPJBGagagagag-
InChl Key Jagagag Predicted
UHFFFAOYSA-N (Example)
Canonical SMILES COC1=CC(Br)=CC(CO)=C1 Predicted

Note: Data in this table is calculated based on the molecular structure. Experimental validation
is required for confirmation.

Structure-Property Relationship Visualization

The physicochemical characteristics of (3-Bromo-5-methoxyphenyl)methanol are a direct
consequence of its molecular structure. The interplay between the aromatic ring, the electron-
withdrawing bromine atom, the electron-donating methoxy group, and the polar hydroxyl group
dictates its overall properties. The following diagram illustrates these logical relationships.
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Caption: Logical relationships between structural features and properties.

General Experimental Protocols

The following sections detail standardized, representative methodologies for determining the
key physicochemical properties of a novel organic solid like (3-Bromo-5-
methoxyphenyl)methanol.

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting range of a crystalline organic solid, a
key indicator of purity.[1][2]

Objective: To determine the temperature range over which the solid compound transitions to a
liquid. Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Place a small amount of the dry compound on a clean, dry surface. If
the crystals are not fine, gently grind them to a fine powder using a mortar and pestle.

Capillary Loading: Push the open end of a capillary tube into the powder. Invert the tube and
tap it gently on a hard surface to pack the powder into the sealed end. Repeat until a packed
column of 2-3 mm height is achieved.[2]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer bulb is correctly positioned adjacent to the capillary.[1]

Initial Determination (Rapid): Heat the apparatus rapidly to get an approximate melting point.
Note the temperature at which the sample melts. Allow the apparatus to cool significantly.

Accurate Determination (Slow): Prepare a new sample. Heat the apparatus quickly to about
15-20°C below the approximate melting point found in the previous step.

Heating Rate Adjustment: Decrease the heating rate to 1-2°C per minute to ensure thermal
equilibrium between the sample, heating block, and thermometer.

Data Recording: Record two temperatures:

o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the last crystal melts completely.
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» Reporting: The melting point is reported as the range T1 - T2. For a pure compound, this
range should be narrow. A broad or depressed melting range suggests the presence of
impurities.

Determination of Boiling Point (Micro Reflux Method)

For high-boiling-point liquids or when only a small amount of substance is available, a micro
reflux method is suitable.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Apparatus:

Small test tube (e.g., 10 x 75 mm) or conical vial

Thermometer or thermocouple

Capillary tube (sealed at one end)

Heating source (oil bath or heating block)

Apparatus for securing the setup (clamp, stand)

Procedure:

o Sample Preparation: Add approximately 0.5 mL of the liquid sample into the small test tube.
o Capillary Insertion: Place the capillary tube into the test tube with its open end down.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

o Heating: Immerse the assembly in a heating bath (e.g., mineral oil in a Thiele tube or a
beaker). The heat source should not directly touch the glass.[3]

o Observation: Heat the bath gently. As the liquid heats, air trapped in the capillary tube will
slowly bubble out.
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Reaching the Boiling Point: When the liquid's boiling point is reached, a continuous and rapid
stream of bubbles will emerge from the open end of the capillary tube.[4]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The stream of bubbles will slow and eventually stop. The moment the bubbling stops and the
liquid begins to be drawn back into the capillary tube, the vapor pressure inside the capillary
equals the atmospheric pressure. Record the temperature at this exact moment. This
temperature is the boiling point of the liquid.

Pressure Correction: Record the ambient atmospheric pressure. If it is not 760 mmHg, a
correction may be applied for high accuracy.

Determination of Qualitative Solubility

This protocol establishes the solubility of a compound in a range of common solvents,

providing insights into its polarity and the presence of ionizable functional groups.[5]

Objective: To classify the compound's solubility in water, ether, dilute acid, and dilute base.

Apparatus:

Small test tubes (e.g., 10 X 75 mm)
Graduated pipettes or droppers
Vortex mixer (optional)

Solvents: Deionized Water, Diethyl Ether, 5% NaOH (aq), 5% NaHCOs (aq), 5% HCI (aq).

Procedure:

General Method: In a small test tube, place approximately 25 mg of the compound. Add 0.75
mL of the solvent in three portions (0.25 mL each). After each addition, shake or vortex the
tube vigorously for 1-2 minutes.[5] A compound is considered "soluble" if it dissolves
completely.

Water Solubility: Perform the general method using deionized water as the solvent.
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o If soluble, the compound is likely a low molecular weight polar substance. Proceed to test
ether solubility to further classify.

o If insoluble, proceed to test in 5% NaOH.

» 5% NaOH Solubility: If the compound is water-insoluble, test its solubility in 5% NaOH
solution.

o If soluble, it indicates the presence of an acidic functional group (e.g., a phenol, as the
benzylic alcohol is only very weakly acidic). Proceed to test in 5% NaHCOs.

* 5% NaHCOs Solubility: If soluble in 5% NaOH, test its solubility in 5% NaHCOs solution.

o Solubility in NaHCOs indicates a relatively strong acid (like a carboxylic acid). Insolubility
suggests a weak acid (like a phenol). (3-Bromo-5-methoxyphenyl)methanol is expected
to be insoluble.

e 5% HCI Solubility: If the compound is insoluble in water and 5% NaOH, test its solubility in
5% HCI.

o Solubility indicates the presence of a basic functional group (e.g., an amine). (3-Bromo-5-
methoxyphenyl)methanol is expected to be insoluble.

o Classification: Based on the results, the compound can be classified into a solubility group,
which provides strong clues about its functional nature. (3-Bromo-5-
methoxyphenyl)methanol is expected to be largely insoluble in water, aqueous acid, and
agueous base, but soluble in organic solvents like diethyl ether, reflecting its nature as a
moderately polar organic molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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